Cas no 1000339-54-7 (2-Methoxy-3-(trifluoromethyl)benzaldehyde)

• Product name: 2-Methoxy-3-(trifluoromethyl)benzaldehyde
• CAS No: 1000339-54-7
• MF: C₉H₇O₂F₃
• MW: 204.14588
• MDL: MFCD08741399
• CID: 1004366
• PubChem ID: 20111868

2-Methoxy-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethyl)benzaldehyde
• AG-A-43689
• CTK7H9948
• MolPort-001-773-438
• PC3594
• QC-8375
• SBB093251
• AS-36833
• 1000339-54-7
• DTXSID60602589
• CS-0318942
• MFCD08741399
• AKOS015956974
• XBRULUWQNDWLMN-UHFFFAOYSA-N
• DB-347197
• QC-8375; PC3594;
• Benzaldehyde, 2-methoxy-3-(trifluoromethyl)-
• A19502

• MDL： MFCD08741399
• Inchi： InChI=1S/C9H7F3O2/c1-14-8-6(5-13)3-2-4-7(8)9(10,11)12/h2-5H,1H3
• InChI Key： XBRULUWQNDWLMN-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC=C1C(F)(F)F)C=O

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes